Cas no 951885-21-5 (2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid)

2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid is a specialized organic compound featuring a unique structural framework combining a dimethyl-substituted butyric acid moiety with a methoxy- and methyl-substituted aromatic ketone. This structure imparts distinct reactivity and functional properties, making it valuable as an intermediate in synthetic organic chemistry, particularly for pharmaceuticals and fine chemicals. The presence of both electron-donating (methoxy) and sterically hindered (dimethyl) groups enhances its utility in controlled reactions, such as selective carbonyl transformations or as a precursor for complex molecular architectures. Its stability under standard conditions further facilitates handling and storage in research and industrial applications.

2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid structure

951885-21-5 structure

Product Name:2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid

CAS No:951885-21-5

MF:C₁₄H₁₈O₄

MW:250.290324687958

CID:4722021

Update Time:2025-05-22

2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid Chemical and Physical Properties

Names and Identifiers

- 2,2-DIMETHYL-4-(3-METHOXY-4-METHYLPHENYL)-4-OXOBUTYRIC ACID
- 4-(3-methoxy-4-methylphenyl)-2,2-dimethyl-4-oxobutanoic acid
- 2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid
- Inchi： 1S/C14H18O4/c1-9-5-6-10(7-12(9)18-4)11(15)8-14(2,3)13(16)17/h5-7H,8H2,1-4H3,(H,16,17)
- InChI Key： ZFJPCGVTLXJKPG-UHFFFAOYSA-N
- SMILES： OC(C(C)(C)CC(C1C=CC(C)=C(C=1)OC)=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 322
Topological Polar Surface Area: 63.6

2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	207624-1g	2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid	951885-21-5	97%	1g	￡570.00	2022-03-01
Fluorochem	207624-2g	2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid	951885-21-5	97%	2g	￡993.00	2022-03-01
Fluorochem	207624-5g	2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid	951885-21-5	97%	5g	￡2044.00	2022-03-01
TRC	D102145-250mg	2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid	951885-21-5		250mg	$ 510.00	2022-06-06
TRC	D102145-500mg	2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid	951885-21-5		500mg	$ 850.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649034-1g	4-(3-Methoxy-4-methylphenyl)-2,2-dimethyl-4-oxobutanoic acid	951885-21-5	98%	1g	￥5785.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1649034-5g	4-(3-Methoxy-4-methylphenyl)-2,2-dimethyl-4-oxobutanoic acid	951885-21-5	98%	5g	￥16564.00	2024-04-24

2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid Related Literature

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4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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Additional information on 2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid

Comprehensive Overview of 2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid (CAS No. 951885-21-5)

2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid (CAS No. 951885-21-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of aryl ketone derivatives, which are widely studied for their bioactive potential. Researchers and industry professionals frequently search for terms like "synthesis of 2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid", "CAS 951885-21-5 applications", and "aryl ketone derivatives in drug development", reflecting the growing interest in this molecule.

The molecular structure of 2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid features a methoxy-substituted phenyl ring and a dimethylated oxobutyric acid moiety, which contribute to its chemical reactivity and solubility profile. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. Recent trends in organic synthesis highlight the demand for efficient and scalable methods to produce such compounds, as evidenced by searches for "green synthesis of aryl ketones" and "optimization of 4-oxobutyric acid derivatives".

One of the key areas where 2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid shows promise is in the development of novel therapeutic agents. Its structural framework is similar to that of several bioactive molecules, making it a candidate for further pharmacological exploration. Online queries such as "role of 4-oxobutyric acid in drug design" and "CAS 951885-21-5 biological activity" indicate a strong interest in its potential health-related applications. Additionally, the compound's stability under various conditions and compatibility with common reagents make it a versatile tool in laboratory settings.

From an industrial perspective, 2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid is often discussed in the context of fine chemical manufacturing and process optimization. Companies and researchers alike are keen on improving yield and purity, as seen in searches for "large-scale production of CAS 951885-21-5" and "analytical methods for aryl ketone quantification". The compound's low environmental impact and compliance with regulatory standards further enhance its appeal in sustainable chemistry initiatives.

In summary, 2,2-Dimethyl-4-(3-methoxy-4-methylphenyl)-4-oxobutyric acid (CAS No. 951885-21-5) is a compound of significant scientific and industrial relevance. Its structural uniqueness, coupled with its potential applications in drug discovery and fine chemicals, ensures its continued prominence in research and development. As interest grows in sustainable synthesis and bioactive molecules, this compound is poised to remain a focal point in organic and medicinal chemistry.